4-Aminospiro[1,3-oxazole-5,4'-2,3-dihydro-1H-naphthalene]-2-one

• CAS RN: 1691964-22-3
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24
• IUPAC Name: 4-aminospiro[1,3-oxazole-5,4'-2,3-dihydro-1H-naphthalene]-2-one
• InChI: InChI=1S/C12H12N2O2/c13-10-12(16-11(15)14-10)7-3-5-8-4-1-2-6-9(8)12/h1-2,4,6H,3,5,7H2,(H2,13,14,15)
• InChI Key: REFIFZTZIBUIDV-UHFFFAOYSA-N
• SMILES: C1CC2=CC=CC=C2C3(C1)C(=NC(=O)O3)N
• solubility: soluble

Description

Synthesis Analysis

Several synthetic methods exist for the preparation of oxazoles, and the synthesis of this compound likely involves the formation of the oxazole ring. Notably, the Van Leusen Oxazole Synthesis is a well-established route for constructing 1,3-oxazoles. Recent literature reports complementary methods for direct arylation of oxazoles, enabling regioselective functionalization at both C-5 and C-2 positions. These methods utilize various aryl and heteroaryl bromides, chlorides, iodides, and triflates.

Additionally, a simple and efficient synthetic route involving intramolecular nitrile oxide cycloaddition (INOC) has been employed for the construction of novel pyrazolo[4’,3’:5,6]pyrano[4,3-c][1,2]oxazole ring systems.

Molecular Structure Analysis

The molecular formula of 4-Aminospiro[1,3-oxazole-5,4’-2,3-dihydro-1H-naphthalene]-2-one is C~6~H~11~NO . Its molecular weight is approximately 113.16 g/mol . The IUPAC Standard InChI representation is: InChI=1S/C6H11NO/c1-5-7-6(2,3)4-8-5/h4H2,1-3H3.